Cas no 85057-78-9 ( )

• Product Name: &nbsp
• CAS No: 85057-78-9
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 883035
• PubChem ID: 275007
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-ethoxycarbonyl-3,4-dimethyl-1H-pyrrole-2-carboxylic acid
• Oprea1_717163
• CHEMBL1173367
• DTXSID70298199
• 5-(ethoxycarbonyl)-3,4-dimethyl-1h-pyrrole-2-carboxylic acid
• Oprea1_797208
• NSC-121395
• 3,4-dimethyl-5-ethoxycarbonylpyrrole-2-carboxylic acid
• ETHYL 5-CARBOXY-3,4-DIMETHYL-2-PYRROLECARBOXYLATE
• AKOS000730748
• SR-01000359024
• SR-01000359024-1
• NSC121395
• 85057-78-9
•  

• Inchi： 1S/C10H13NO4/c1-4-15-10(14)8-6(3)5(2)7(11-8)9(12)13/h11H,4H2,1-3H3,(H,12,13)
• InChI Key： OYKJXZRAENDCCO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)C(C)=C(C(=O)O)N1)=O

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.4Ų